8-Fluoro-2,5-dihydro-1H-pyrido[4,3-b]indol-1-one

• Molecular Formula: C11H7FN2O
• Molecular Weight: 202.18 g/mol
• IUPAC Name: 8-fluoro-2,5-dihydropyrido[4,3-b]indol-1-one
• InChI: InChI=1S/C11H7FN2O/c12-6-1-2-8-7(5-6)10-9(14-8)3-4-13-11(10)15/h1-5,14H,(H,13,15)
• InChI Key: XXDSLQAQUKVRMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C3=C(N2)C=CNC3=O

Description

8-Fluoro-2,5-dihydro-1H-pyrido[4,3-b]indol-1-one is a useful research compound. Its molecular formula is C11H7FN2O and its molecular weight is 202.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Hydroxypyridin-2(1H)-one (1 g, 0.009 mol) and (4-fluorophenyl)hydrazine (3.6 g, 0.027 mol) in diphenyl ether (20 mL) were heated at 250° C. for 5 hours to afford the crude product. Purification by washing with hexane, followed by column chromatography on silica gel (1.5% methanol in DCM) afforded 330 mg of the product (17.36% yield).

Synthesis routes and methods II

Procedure details

To 2,4-dihydroxypyridine (43.6 g, 392 mmol) in phenyl ether (760 mL) in a three neck flask fitted with a Dean-Stark trap was added 4-fluorophenylhydrazine in phenyl ether (100 mL). The reaction mixture was heated to 165° C. for 1 h, slowly warmed to 230° C., and left to stir at 230° C. for 1 h. The reaction mixture was allowed to cool to 45° C. and treated with isopropanol and toluene. The mixture was filtered, washed with toluene, and dried to give the title compound. 1H NMR (600 MHz, CD3SOCD3) δ 11.82 (s, 1H); 11.13 (s, 1H); 7.71 (dd, 1H); 7.45 (dd, 1H); 7.28 (t, 1H); 7.12 (m, 1H); 6.45 (d, 1H). LRMS (APCI) calc'd for (C11H7FN2O) [M+H]+, 203.1. found 203.1.